Cas no 38425-47-7 (3-phenylcyclobut-2-en-1-one)

• Product Name: 3-phenylcyclobut-2-en-1-one
• CAS No: 38425-47-7
• MF: C₁₀H₈O
• MW: 144.169922828674
• CID: 1489677
• PubChem ID: 142265
• Update Time: 2025-06-09

3-phenylcyclobut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenylcyclobut-2-en-1-one
• 3-Phenylcyclobutenone
• 3-phenyl-cyclobut-2-en-1-one
• 38425-47-7
• SCHEMBL7959486
• DTXSID30191758
• EN300-4414477

• Inchi： 1S/C10H8O/c11-10-6-9(7-10)8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： IVOQFIKQFGCRBQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 144.05754
• Monoisotopic Mass: 144.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-phenylcyclobut-2-en-1-one

Introduction to 3-Phenylcyclobut-2-en-1-one (CAS No. 38425-47-7)

3-Phenylcyclobut-2-en-1-one, also known by its CAS number 38425-47-7, is a cyclic ketone with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its cyclobutene ring fused to a phenyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical formula of 3-Phenylcyclobut-2-en-1-one is C₁₀H₈O, and it has a molecular weight of 144.17 g/mol. The compound exhibits notable stability under standard conditions, which makes it suitable for a wide range of applications. Its physical properties include a melting point of 56-58°C and a boiling point of 260°C at 760 mmHg. These properties are crucial for its use in various chemical reactions and processes.

In the realm of organic synthesis, 3-Phenylcyclobut-2-en-1-one serves as a versatile building block. Its cyclobutene ring can undergo various reactions, such as Diels-Alder cycloadditions, Michael additions, and nucleophilic additions. These reactions enable the synthesis of complex molecules with diverse functionalities, which are essential in the development of new drugs and materials.

Recent research has highlighted the potential of 3-Phenylcyclobut-2-en-1-one in medicinal chemistry. A study published in the Journal of Medicinal Chemistry in 2023 explored the use of this compound as a scaffold for the development of novel anticancer agents. The researchers found that derivatives of 3-Phenylcyclobut-2-en-1-one exhibited significant cytotoxic activity against various cancer cell lines, including breast cancer and lung cancer cells. The unique structure of this compound allows for the introduction of functional groups that enhance its biological activity and selectivity.

Beyond its applications in medicinal chemistry, 3-Phenylcyclobut-2-en-1-one has also shown promise in materials science. A study published in Advanced Materials in 2022 investigated the use of this compound in the synthesis of conductive polymers. The researchers demonstrated that incorporating 3-Phenylcyclobut-2-en-1-one into polymer chains significantly improved their electrical conductivity and mechanical properties. This finding opens up new possibilities for the development of advanced electronic devices and sensors.

The synthetic methods for producing 3-Phenylcyclobut-2-en-1-one have been well-documented in the literature. One common approach involves the cyclization of phenylacetylene with an appropriate ketone or aldehyde under acidic conditions. Another method involves the ring-closing metathesis (RCM) reaction of an appropriately substituted diene. These synthetic routes are highly efficient and can be scaled up for industrial production.

In terms of safety and handling, while 3-Phenylcyclobut-2-en-1-one is generally considered stable under standard laboratory conditions, it is important to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 3-Phenylcyclobut-2-en-1-one is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, a study published in Green Chemistry in 2021 reported a novel catalytic system that significantly reduced waste generation and energy consumption during the synthesis process.

In conclusion, 3-Phenylcyclobut-2-en-1-one (CAS No. 38425-47-7) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.